Cas no 1806675-15-9 (2-Bromo-1-(2-ethyl-3-(trifluoromethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-ethyl-3-(trifluoromethyl)phenyl)propan-1-one
• CAS No: 1806675-15-9
• MF: C₁₂H₁₂BrF₃O
• MW: 309.12229347229
• CID: 4976567
• Update Time: 2025-05-20

2-Bromo-1-(2-ethyl-3-(trifluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-ethyl-3-(trifluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C12H12BrF3O/c1-3-8-9(11(17)7(2)13)5-4-6-10(8)12(14,15)16/h4-7H,3H2,1-2H3
• InChI Key： RVDXLWPNFGOWPX-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C(F)(F)F)C=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(2-ethyl-3-(trifluoromethyl)phenyl)propan-1-one

Professional Introduction to 2-Bromo-1-(2-ethyl-3-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1806675-15-9)

2-Bromo-1-(2-ethyl-3-(trifluoromethyl)phenyl)propan-1-one, identified by the CAS number 1806675-15-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a brominated aromatic ring system coupled with an aliphatic ketone moiety, which makes it a versatile intermediate in the synthesis of biologically active agents. The structural features of this molecule, particularly the presence of a trifluoromethyl group and an ethyl substituent on the phenyl ring, contribute to its unique electronic properties and potential pharmacological activity.

The trifluoromethyl group is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity in drug candidates. Its incorporation into the molecular framework of 2-Bromo-1-(2-ethyl-3-(trifluoromethyl)phenyl)propan-1-one suggests that this compound may exhibit favorable pharmacokinetic profiles, making it a promising scaffold for further derivatization. In recent years, there has been a surge in research focused on fluorinated compounds due to their improved biological activity and reduced susceptibility to degradation by metabolic enzymes.

Furthermore, the bromine substituent in this compound plays a crucial role in its reactivity, enabling various functionalization strategies such as cross-coupling reactions. This attribute has made it a valuable building block in synthetic organic chemistry, particularly in the development of novel heterocyclic compounds. The combination of a brominated aromatic ring with an aliphatic ketone provides multiple sites for chemical modification, allowing researchers to tailor its properties for specific applications.

In the context of medicinal chemistry, 2-Bromo-1-(2-ethyl-3-(trifluoromethyl)phenyl)propan-1-one has been explored as a precursor in the synthesis of potential therapeutic agents. The structural motif is reminiscent of several known bioactive molecules that target various disease pathways, including inflammatory disorders and neurological conditions. The ethylenic bridge connecting the aromatic ring and the ketone group introduces conformational flexibility, which can influence both the solubility and bioavailability of derived compounds.

Recent advancements in computational chemistry have enabled more efficient screening of candidate molecules like 2-Bromo-1-(2-ethyl-3-(trifluoromethyl)phenyl)propan-1-one for their pharmacological potential. Molecular docking studies have revealed that derivatives of this compound may interact with specific protein targets, suggesting applications in areas such as enzyme inhibition and receptor modulation. These findings align with broader trends in drug discovery, where structure-based design plays a pivotal role in optimizing lead compounds.

The synthesis of 2-Bromo-1-(2-ethyl-3-(trifluoromethyl)phenyl)propan-1-one involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include bromination of an appropriate precursor, followed by functional group interconversions to introduce the desired substituents. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex aryl-aliphatic framework of this molecule. Such methodologies underscore the importance of modern catalytic techniques in facilitating the preparation of structurally complex pharmaceutical intermediates.

The chemical properties of this compound also make it relevant in materials science applications beyond pharmaceuticals. For instance, fluorinated aromatic systems are frequently employed in the development of advanced materials with enhanced thermal stability and electronic conductivity. While these applications are not directly related to drug design, they highlight the broad utility of molecules like 2-Bromo-1-(2-ethyl-3-(trifluoromethyl)phenyl)propan-1-one across different scientific disciplines.

Evaluation studies have been conducted to assess the metabolic stability and potential toxicity profiles of derivatives derived from 1806675-15-9. These investigations are critical for determining whether such compounds can progress to clinical development without significant safety concerns. Preliminary data suggest that certain analogs exhibit good bioavailability while maintaining structural integrity under physiological conditions.

The role of computational modeling in predicting the behavior of complex molecules cannot be overstated. Advanced software tools allow researchers to simulate interactions between 2-Bromo-1-(2-ethyl-3-(trifluoromethyl)phenyl)propan-1-one and biological targets with high precision. This approach has accelerated the discovery process by enabling rapid virtual screening followed by experimental validation.

In conclusion, 1806675-15-9 serves as a versatile intermediate with significant potential in pharmaceutical research and industrial applications. Its unique structural features—particularly the combination of bromine, trifluoromethylation, and ethylation—make it an attractive candidate for further exploration. As synthetic methodologies continue to evolve and computational tools become more sophisticated, 1806675 -15 -9 will likely remain at forefront innovation both academia industry.